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Executive Summary
Adenosine 5'-diphosphate (ADP) dilithium salt is a high-purity nucleotide derivative used

primarily in research contexts where sodium (Na⁺) and potassium (K⁺) ions must be strictly

excluded or controlled.[1] Unlike the more common sodium salts of ADP, the dilithium form

prevents background activation of cation-dependent enzymes (e.g., Na⁺/K⁺-ATPase) and

offers unique solubility profiles for protein crystallography.[1] This guide details the molecular

characteristics, preparation protocols, and strategic utility of ADP dilithium in drug development

and bioenergetic studies.

Chemical Identity & Physicochemical Properties
2.1 Molecular Formula and Weight
The precise molecular weight of ADP dilithium salt depends on its hydration state and

protonation.[1] The dilithium form typically corresponds to the monoprotonated ADP species (

), which is stable at slightly acidic to neutral pH.[1]
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Property Value Notes

Chemical Name
Adenosine 5'-diphosphate,

dilithium salt

Anhydrous Formula
Assumes

(Acidic form)

Anhydrous MW 439.07 g/mol Calculated (see below)

Common Hydration (Typically dihydrate)
Commercial batches vary;

check CoA.[1]

CAS Number Varies by isotope/form
Generic ADP: 58-64-0 (Free

Acid)

Solubility > 50 mg/mL in Water
Highly soluble; pH dependent.

[1]

Appearance White to off-white powder Hygroscopic.[1]

Molecular Weight Calculation (Anhydrous

):

Adenosine Diphosphate Core (

): 427.20 g/mol [1][2]

Displacement: Removal of 2 protons (

) = -2.016 g/mol [1]

Addition: Addition of 2 Lithium ions (

) = +13.882 g/mol [1]

Net MW:

[1]
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2.2 Structural Visualization
The following diagram illustrates the connectivity of ADP dilithium, highlighting the phosphate

chain where lithium coordination occurs.

Figure 1: Structural connectivity of ADP Dilithium. Lithium ions stabilize the terminal phosphate negative charges.
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Strategic Utility in Research
3.1 Avoiding Cation Interference (The "Sodium-Free" Advantage)
In drug discovery targeting ion pumps (e.g., Na⁺/K⁺-ATPase), the presence of sodium in the

ADP reagent can introduce significant experimental error.[1]

Mechanism: Na⁺/K⁺-ATPase is stimulated by intracellular Na⁺.[1] If the ADP substrate

contributes exogenous Na⁺ (common in disodium salts), the baseline activity shifts, masking

the effect of inhibitors or modulators.[1]

Solution: ADP Dilithium provides a "silent" counterion (Li⁺) at physiological concentrations,

allowing precise titration of Na⁺ to determine

and

values accurately.[1]

3.2 Crystallography and Structural Biology
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Lithium salts are often used in protein crystallography screens because Li⁺ has a smaller

hydration shell and different coordination geometry compared to Na⁺ or K⁺.[1]

Application: Co-crystallization of kinases or ATPases with ADP-Li can yield unique crystal

lattices, potentially improving resolution or revealing alternate conformational states.[1]

Experimental Protocols & Best Practices
4.1 Preparation of 100 mM ADP-Li Stock Solution
Objective: Create a stable, pH-neutral stock solution for enzyme assays. Critical Note: The

dilithium salt (

) is acidic in solution (pH ~4.0–5.0).[1] It must be neutralized carefully with LiOH (Lithium
Hydroxide) to maintain the "sodium-free" condition.[1]

Materials:

ADP Dilithium Salt (Solid).[1]

Ultrapure Water (18.2 MΩ[1]·cm).

Lithium Hydroxide (LiOH), 1 M solution (freshly prepared).[1]

pH Meter (calibrated).

Protocol:

Weighing: Calculate the mass required for 10 mL of 100 mM solution.

.[1]

Dissolution: Add the solid to ~8 mL of ultrapure water. Vortex until fully dissolved.[1]

pH Adjustment (Crucial Step):

Measure the initial pH (likely acidic).[1]

Slowly add 1 M LiOH dropwise while stirring.
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Target pH: 6.8 – 7.2 (depending on assay buffer).

Warning: Do not overshoot pH > 7.5, as ADP hydrolysis accelerates at alkaline pH.[1]

Final Volume: Adjust volume to exactly 10 mL with water.

Filtration: Filter sterilize through a 0.22 µm PES membrane.

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -80°C. Avoid repeated freeze-

thaw cycles.

4.2 QC Validation: UV Absorbance
Verify the concentration using the extinction coefficient of Adenine.

: 259 nm[1]

:

(at pH 7.0)[1]

Calculation: Dilute stock 1:1000. Absorbance at 259 nm should be ~1.54.[1]

Signaling Pathway Context
The following diagram illustrates the role of ADP in the Na⁺/K⁺-ATPase cycle, highlighting

where the cation species (Li⁺ vs Na⁺) is critical.
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Figure 2: Na+/K+ ATPase Cycle. ADP release (E1-P -> E2-P) is a critical kinetic step often studied with Li-ADP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alpha,beta-Methylene adenosine 5'-triphosphate dilithium | C11H16Li2N5O12P3 | CID
11957603 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. laboratorynotes.com [laboratorynotes.com]
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to-adp-dilithium-salt-physicochemical-properties-and-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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